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Compound of Interest

Compound Name: 4,5-Diethyloctane

Cat. No.: B3048293 Get Quote

Application Notes and Protocols for 4,5-
Diethyloctane
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling and storage of 4,5-
Diethyloctane, a branched alkane. Due to the limited availability of a specific Safety Data

Sheet (SDS) for this compound, the following guidelines are based on the known properties of

similar C12 branched alkanes and general best practices for handling flammable organic

solvents.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 4,5-Diethyloctane is presented in

Table 1. This data is crucial for understanding its behavior and potential hazards.

Table 1: Physical and Chemical Properties of 4,5-Diethyloctane
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Property Value

Molecular Formula C₁₂H₂₆

Molecular Weight 170.34 g/mol

CAS Number 1636-41-5

Appearance Colorless liquid

Odor Pungent

Boiling Point 192-194 °C

Density 0.7632 g/cm³ @ 20 °C

Flash Point (Predicted) 131.2 ± 7.9 °C

Vapor Pressure (Predicted) 0.4 ± 0.2 mmHg @ 25 °C

Refractive Index (Predicted) 1.420

Solubility Insoluble in water, soluble in organic solvents

Hazard Identification and GHS Classification
While a specific GHS classification for 4,5-Diethyloctane is not readily available, based on

data for similar branched alkanes, it should be handled as a hazardous substance. The

anticipated GHS classifications are summarized in Table 2.

Table 2: Anticipated GHS Hazard Classification for 4,5-Diethyloctane
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Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Aspiration Hazard Category 1
H304: May be fatal if

swallowed and enters airways

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, long-term hazard
Category 2

H411: Toxic to aquatic life with

long lasting effects

Signal Word:Warning

Hazard Pictograms:

GHS07: Exclamation Mark (for skin/eye irritation and respiratory irritation)

GHS08: Health Hazard (for aspiration hazard)

GHS09: Environment (for aquatic toxicity)

Experimental Protocols
Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling 4,5-Diethyloctane to minimize

the risk of exposure.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

situations with a high risk of splashing.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.

Gloves should be inspected for any signs of degradation before use.
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Body Protection: A flame-retardant laboratory coat must be worn.

Respiratory Protection: All work should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood. If engineering controls are not sufficient to maintain

exposure below recommended limits, a NIOSH-approved respirator with an organic vapor

cartridge is necessary.

Safe Handling Procedures
Adherence to the following procedures is critical to prevent accidents and exposure.

Engineering Controls: All handling of 4,5-Diethyloctane should be performed in a chemical

fume hood to minimize inhalation of vapors.

Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,

containers must be grounded and bonded when transferring the liquid.

Tools: Use only spark-proof tools when handling containers of 4,5-Diethyloctane.

Personal Hygiene: Avoid direct contact with skin and eyes. After handling, wash hands

thoroughly with soap and water. Do not eat, drink, or smoke in the laboratory.

Storage Protocols
Proper storage is essential to maintain the stability of 4,5-Diethyloctane and prevent

hazardous situations.

Container: Store in a tightly sealed, properly labeled container.

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight, heat, and

sources of ignition.[1]

Segregation: Store in a designated flammable liquid storage cabinet and segregate from

incompatible materials, such as oxidizing agents.[1]

Secondary Containment: Use secondary containment to catch any potential spills.

Spill Response Protocol
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In the event of a spill, follow these procedures to ensure a safe and effective cleanup.

Minor Spills (less than 100 mL) within a Fume Hood:

Alert personnel in the immediate vicinity.

Wear appropriate PPE (chemical safety goggles, gloves, and a lab coat).

Contain the spill using an inert absorbent material such as vermiculite, sand, or

commercial sorbent pads.

Carefully collect the absorbed material using spark-proof tools and place it in a sealed,

labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by washing with soap and water.

Ensure the area is well-ventilated.

Major Spills (greater than 100 mL) or Spills Outside a Fume Hood:

Evacuate the laboratory immediately and alert others.

If it is safe to do so, turn off all ignition sources.

Close the laboratory doors to contain the vapors.

Contact the institution's emergency response team.

Provide emergency responders with the Safety Data Sheet (or this document) and details

of the spill.

First Aid Measures
In case of exposure, immediate first aid is crucial.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[2]
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. If skin irritation persists, seek medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention. Due to the aspiration hazard, vomiting can cause the

substance to enter the lungs, which can be fatal.

Waste Disposal
4,5-Diethyloctane is a non-halogenated organic solvent and should be disposed of as

hazardous waste.

Collect waste in a designated, properly labeled, and sealed container.

Do not mix with halogenated solvents.[3]

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's environmental health and safety department for specific guidance.

Visualization of Workflow
The following diagram illustrates the logical workflow for the safe handling and storage of 4,5-
Diethyloctane.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.benchchem.com/product/b3048293?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Non-Halogenated-Organic-Solids.pdf
https://www.benchchem.com/product/b3048293?utm_src=pdf-body
https://www.benchchem.com/product/b3048293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3048293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Receive 4,5-Diethyloctane

Store in Flammable Cabinet
- Cool, dry, well-ventilated

- Segregated from oxidizers

End: Proper Disposal of Waste

Preparation for Handling
- Don appropriate PPE

- Verify fume hood operation

Retrieve for use

Handling in Fume Hood
- Use spark-proof tools

- Ground and bond containers

Collect Waste
- Designated non-halogenated

  waste container

Generate waste Spill Response

If spill occurs

Decontaminate Work Area
- Clean with appropriate solvent

- Wash with soap and water

Contain and collect

Return unused chemical

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of 4,5-Diethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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